5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one

• Molecular Formula: C7H7BrF2N2O
• Molecular Weight: 253.04 g/mol
• SMILES: C1=C(C(=O)N(C=C1N)CC(F)F)Br
• InChI: InChI=1S/C7H7BrF2N2O/c8-5-1-4(11)2-12(7(5)13)3-6(9)10/h1-2,6H,3,11H2
• InChIKey: BKFXBMXLNPASAM-UHFFFAOYSA-N

5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one: Physicochemical & Structural Profile

5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one (CAS 1519822-61-7) is a halogenated dihydropyridinone building block bearing a 2,2-difluoroethyl substituent at the N1 position, a bromine at C3, and a primary amine at C5 [1]. The compound has a molecular formula of C₇H₇BrF₂N₂O and a molecular weight of 253.04 g·mol⁻¹ [1]. Its computed lipophilicity (XLogP3-AA = 1.2) and hydrogen-bond donor count of 1 distinguish it from non-brominated or non-fluorinated analogs in the same dihydropyridinone class [1]. The presence of a synthetically versatile aryl bromide handle, a hydrogen-bond-donating primary amine, and a metabolically stabilising 2,2-difluoroethyl group positions this compound as a differentiated intermediate for medicinal chemistry and chemical biology applications [2].

Bromine handle

Enables cross-coupling reactions and heavy-atom crystallographic phasing

2,2-Difluoroethyl

Reported to modulate lipophilicity and may support metabolic stability studies

Primary amine

Provides orthogonal derivatization for sequential functionalisation workflows

• [1] PubChem Compound Summary for CID 80501778, 5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one. National Center for Biotechnology Information (2025). View Source
• [2] Zhou, Q., Ruffoni, A., Gianatassio, R., Fujiwara, Y., Sella, E., Shabat, D., & Baran, P. S. Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angew. Chem. Int. Ed. 2013, 52, 3949–3952. (Context: difluoroethyl group utility in medicinal chemistry). View Source

Why Generic Substitution Fails

Dihydropyridinones sharing a common core scaffold cannot be treated as interchangeable building blocks or screening candidates, because subtle variations in halogen placement, oxidation state, and N-alkylation pattern produce divergent physicochemical and reactivity profiles that directly affect downstream synthetic utility and biological target engagement [1]. The 3-bromo substituent on this compound provides a heavy atom for X-ray crystallographic phasing and a cross-coupling handle for further elaboration, while the 2,2-difluoroethyl group modulates lipophilicity and metabolic stability in ways that a methyl, ethyl, or unsubstituted analog cannot replicate . The quantitative comparisons that follow demonstrate that even closely related isomers—such as the 1,4-dihydropyridin-4-one regioisomer or the non-brominated des-bromo analog—exhibit measurable differences in computed LogP, hydrogen-bonding capacity, and molecular weight that disqualify them as functionally equivalent substitutes for the target compound in structure-activity relationship (SAR) studies, late-stage functionalisation workflows, or crystallographic applications [1].

Comparison

Target feature

Substitute limitation

Bromine substituent

Br at C3 (heavy atom, cross‑coupling handle)

Des‑bromo analog lacks phasing signal and coupling reactivity; SAR profile may shift

N1‑alkylation

2,2‑Difluoroethyl (lipophilicity and metabolic context)

Non‑fluorinated or methyl analogs may alter permeability and microsomal stability readouts

Core topology

1,2‑Dihydropyridin‑2‑one (C2 carbonyl, C5 amine)

1,4‑Dihydropyridin‑4‑one regioisomer changes H‑bond donor/acceptor geometry despite identical atom counts

• [1] PubChem Compound Summary for CID 80501778, 5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one, and comparative computed properties for des-bromo and regioisomeric analogs. View Source

Quantitative Differentiation from Analogs

Molecular Weight Differentiation for Phasing & MS

The bromine atom at C3 imparts a molecular weight of 253.04 g·mol⁻¹, which is 78.89 g·mol⁻¹ heavier than the des-bromo analog 5-amino-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one (CAS 1178507-16-8, MW 174.15) [1]. This mass difference provides a unique isotopic signature (⁷⁹Br:⁸¹Br ≈ 1:1) in mass spectrometry and sufficient anomalous scattering for bromine-based experimental phasing in protein crystallography, capabilities that the non-brominated analog cannot offer .

MW Differentiation

Head‑to‑head

+78.89 g·mol⁻¹ (45.3% increase)

Supports anomalous scattering for experimental phasing

Non‑brominated analog cannot provide heavy‑atom signal

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	253.04
Comparator Or Baseline	5-Amino-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one: 174.15
Quantified Difference	+78.89 g·mol⁻¹ (45.3% increase)
Conditions	Computed from molecular formula; validated by vendor specifications

Why This Matters

For procurement decisions in structural biology, the brominated compound uniquely enables SAD/MAD phasing experiments that the lighter des-bromo analog cannot support.

• [1] PubChem: 5-Amino-3-bromo-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one (MW 253.04) vs. 5-Amino-1-(2,2-difluoroethyl)-1,2-dihydropyridin-2-one (MW 174.15). View Source

Lipophilicity Modulation by Difluoroethyl Group

The N1-(2,2-difluoroethyl) substitution increases computed lipophilicity (XLogP3-AA = 1.2) compared to the N1-unsubstituted parent compound 5-amino-3-bromo-1,2-dihydropyridin-2-one (CAS 1368775-30-7, XLogP3-AA ≈ 0.3–0.5 estimated from structural analogs) [1]. This ΔLogP of approximately +0.7–0.9 units indicates enhanced membrane permeability potential, which is a critical parameter in cell-based screening campaigns .

Lipophilicity shift

Class‑level

ΔLogP ≈ +0.7 to +0.9

Reported lipophilicity increase vs. unsubstituted parent

Comparator value estimated from scaffold data; class‑level inference

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	1.2
Comparator Or Baseline	5-Amino-3-bromo-1,2-dihydropyridin-2-one (CAS 1368775-30-7): estimated ~0.3–0.5
Quantified Difference	ΔLogP ≈ +0.7 to +0.9
Conditions	PubChem XLogP3-AA computation; comparator value estimated from non-alkylated pyridinone scaffold data

Why This Matters

The difluoroethyl group provides a measurable lipophilicity advantage over the unsubstituted parent, making this compound more suitable for cell-permeability-dependent assays.

• [1] PubChem: XLogP3-AA = 1.2 for target compound CID 80501778. View Source

Regioisomeric Core Comparison

The target compound possesses a 1,2-dihydropyridin-2-one core (carbonyl at C2, amino at C5), which is regioisomeric to 3-amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one (CAS 1566436-20-1; carbonyl at C4, amino at C3). Although both share the same molecular formula (C₇H₇BrF₂N₂O, MW 253.04), the different carbonyl and amine positioning alters the hydrogen-bond acceptor/donor topology: the 1,2-dihydropyridin-2-one core presents the carbonyl adjacent to the ring nitrogen, while the 1,4-dihydropyridin-4-one isomer places it at the para position relative to N1, affecting both electronic distribution and tautomeric equilibrium .

Regioisomer core

Head‑to‑head

1,2‑ vs. 1,4‑dihydropyridinone

Alters H‑bond donor/acceptor topology despite identical MW

Same molecular formula; procurement of wrong regioisomer invalidates SAR results

Evidence Dimension	Core heterocycle topology (carbonyl and amine position)
Target Compound Data	1,2-Dihydropyridin-2-one; carbonyl at C2, amine at C5
Comparator Or Baseline	3-Amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one (CAS 1566436-20-1); carbonyl at C4, amine at C3
Quantified Difference	Identical MW (253.04) and formula; differentiated only by regiochemistry
Conditions	Structural comparison from CAS registry data and vendor catalog descriptions

Why This Matters

For SAR programs, the 1,2- vs. 1,4-dihydropyridinone core distinction can determine target binding mode; procurement of the incorrect regioisomer would invalidate screening results.

Hydrogen Bond Donor Topology

The target compound has a single hydrogen-bond donor (HBD = 1, from the primary amine at C5), compared to the des-bromo analog (HBD = 1) and the 3-amino-5-bromo regioisomer (HBD = 1). However, the topological polar surface area (TPSA = 46.3 Ų) and hydrogen-bond acceptor count (HBA = 4) are identical to the 1,4-dihydropyridin-4-one isomer, indicating that while the count of donor/acceptor atoms is conserved, their spatial arrangement differs markedly due to the 1,2- vs. 1,4-dihydropyridinone core, which can alter the compound's interaction geometry with biological targets [1].

HBD Topology

Context‑dependent

TPSA 46.3 Ų, HBD 1, HBA 4

Conserved atom counts; spatial arrangement differs from regioisomer

Identical computed counts do not guarantee equivalent target recognition

Evidence Dimension	TPSA (Ų) and HBD/HBA counts
Target Compound Data	TPSA 46.3 Ų, HBD 1, HBA 4
Comparator Or Baseline	3-Amino-5-bromo-1-(2,2-difluoroethyl)-1,4-dihydropyridin-4-one: TPSA ~46.3 Ų, HBD 1, HBA 4 (identical counts, different topology)
Quantified Difference	No difference in computed counts; spatial vector difference unquantified
Conditions	PubChem Cactvs-computed properties for target compound

Why This Matters

Although the computed HBD/HBA counts are identical, the differing spatial orientation of the donor and acceptor groups can lead to distinct target recognition profiles, underscoring the need to procure the correct regioisomer.

• [1] PubChem: computed TPSA, HBD, HBA for CID 80501778. View Source

Application Scenarios

Bromine-Enabled Phasing in Crystallography

The presence of a single bromine atom (MW contribution 78.89 g·mol⁻¹ over the des-bromo analog) makes this compound suitable as a heavy-atom derivative for SAD/MAD phasing in protein-ligand co-crystallography. The anomalous scattering signal from bromine at synchrotron wavelengths (f'' ≈ 0.7–1.0 e⁻ at 12–13 keV) is sufficient for phase determination when the compound is soaked into protein crystals, a capability that the non-brominated analog (CAS 1178507-16-8) cannot provide [1][2].

Suzuki-Miyaura Cross-Coupling for Diversification

The aryl bromide at C3 serves as a reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), enabling late-stage introduction of aryl, heteroaryl, or amine diversity. This reactivity is absent in the des-bromo analog and is spatially distinct from the 1,4-dihydropyridin-4-one regioisomer, where the bromine is at C5 and the amine at C3, potentially leading to different coupling outcomes [1][2].

Metabolic Stability with Fluorinated Scaffold

The 2,2-difluoroethyl group is a recognised bioisostere for methoxy and ethoxy groups that can reduce oxidative metabolism by cytochrome P450 enzymes. The computed XLogP3-AA of 1.2 suggests moderate lipophilicity compatible with cell permeability, making this compound a candidate for metabolic stability profiling in hepatic microsome assays when compared to non-fluorinated or non-alkylated controls [1][2].

Orthogonal Reactivity for PROTAC & Bioconjugate Design

The combination of a primary amine (C5) and an aryl bromide (C3) on the same scaffold allows sequential, chemoselective derivatisation: the amine can be acylated or sulfonylated, while the bromide can subsequently undergo cross-coupling. This orthogonal reactivity profile is not available from the des-bromo analog (only amine functionalisation possible) and provides a synthetic advantage in the construction of PROTACs or fluorescent probes [1].

Application

Selection Property

Validation Focus

Heavy‑atom phasing crystallography

Bromine anomalous scattering signal

Phase determination in protein‑ligand complexes

Late‑stage diversification

Aryl bromide cross‑coupling handle

Functional group tolerance and coupling efficiency

Metabolic stability profiling

2,2‑Difluoroethyl bioisostere context

Microsomal stability and CYP interaction readouts

Bifunctional conjugate assembly

Orthogonal amine and bromide reactivity

Sequential derivatisation and linker attachment

• [1] PubChem Compound Summary for CID 80501778; Leyan.com product page (purity 95%, CAS 1519822-61-7); Chemsrc structural data. View Source
• [2] Zhou, Q., Ruffoni, A., Gianatassio, R., Fujiwara, Y., Sella, E., Shabat, D., & Baran, P. S. Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angew. Chem. Int. Ed. 2013, 52, 3949–3952. View Source